Cas no 1808451-45-7 (2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide)

• Product Name: 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide
• CAS No: 1808451-45-7
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5786806
• PubChem ID: 99578275
• Update Time: 2025-05-26

2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680367
• Z1708148894
• AKOS033560127
• 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide
• 1808451-45-7

• Inchi： 1S/C18H15ClN2O3/c1-13(22)14-7-8-17(16(19)11-14)24-12-18(23)21(10-9-20)15-5-3-2-4-6-15/h2-8,11H,10,12H2,1H3
• InChI Key： JAXBTXKSPZULRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1OCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide

Introduction to 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide (CAS No. 1808451-45-7)

2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1808451-45-7, represents a fascinating example of how structural modifications can influence biological activity and therapeutic potential. The presence of multiple functional groups, including an acetyl group, a chloro substituent, and a cyanomethyl moiety, makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The 4-acetyl-2-chlorophenoxy moiety in the molecular structure of this compound plays a crucial role in determining its chemical properties and interactions with biological targets. The acetyl group introduces a polar carbonyl functionality, which can participate in hydrogen bonding and hydrophobic interactions, while the chloro substituent enhances electrophilicity, making the molecule more reactive in certain chemical transformations. These features are particularly relevant in the context of drug design, where precise control over molecular interactions is essential for achieving high specificity and efficacy.

Furthermore, the N-(cyanomethyl)-N-phenylacetamide portion of the molecule contributes to its overall pharmacological profile. The cyanomethyl group introduces a nitrile functionality, which is known for its ability to interact with various biological targets through hydrogen bonding and dipole-dipole interactions. The phenylacetamide moiety adds another layer of complexity, providing a scaffold that can be further modified to enhance binding affinity and selectivity. Together, these structural elements make 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways associated with various diseases. The compound CAS No. 1808451-45-7 has been studied for its potential applications in treating conditions such as inflammation, cancer, and infectious diseases. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in these pathological processes. For instance, the acetyl group and chloro substituent could interact with active sites of enzymes like kinases or proteases, while the cyanomethyl and phenylacetamide groups could modulate receptor binding.

The synthesis of 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the phenoxy group through nucleophilic substitution, followed by acetylation and cyanation reactions to introduce the respective functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications, ensuring that the desired structural features are incorporated at specific positions on the molecular scaffold.

One of the most compelling aspects of this compound is its potential for further derivatization to create structurally diverse analogs with enhanced pharmacological properties. By modifying the substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the molecule's solubility, bioavailability, and target specificity. Such modifications are critical for developing lead compounds that can progress through preclinical and clinical trials with greater likelihood of success.

The use of computational modeling techniques has also been instrumental in understanding the binding interactions of CAS No. 1808451-45-7 with biological targets. Molecular docking studies can predict how this molecule might interact with proteins or nucleic acids involved in disease pathways, providing insights into its mechanism of action. These studies often reveal key binding pockets and interaction residues that can guide medicinal chemists in designing more potent derivatives.

In addition to its therapeutic potential, 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide may find applications in research settings as a tool compound for studying enzyme mechanisms or receptor function. Its unique structural features make it an excellent candidate for developing probes that can visualize or modulate specific biological processes at the molecular level.

The development of new pharmaceuticals is an iterative process that relies on both experimental synthesis and computational analysis. As our understanding of biological systems continues to evolve, so too does our ability to design molecules like CAS No. 1808451-45-7 with greater precision and effectiveness. Future research will likely focus on optimizing synthetic routes, exploring novel derivatives, and investigating potential therapeutic applications across a broader range of diseases.

In conclusion, 2-(4-acetyl-2-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide (CAS No. 1808451-45-7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functional groups. Its potential applications in drug discovery highlight the importance of structural diversity and precise molecular design in developing effective therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.